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Compound of Interest

Compound Name: 2,2-Dimethylhexanoic acid

Cat. No.: B155519

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides essential, immediate safety and logistical
information for the use of 2,2-Dimethylhexanoic acid, including personal protective equipment
(PPE), operational protocols, and disposal plans.

Chemical Identity and Hazards

Chemical Name: 2,2-Dimethylhexanoic acid

CAS Number: 813-72-9

Molecular Formula: CsH1602

Primary Hazards: Causes severe skin burns and eye damage, may be corrosive to metals.

[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,2-Dimethylhexanoic acid.
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Property Value Source(s)
Molecular Weight 144.21 g/mol [2]

Boiling Point 122 °C at 18 mmHg [3]

Flash Point 103 °C [2][3]
Specific Gravity 0.91 (20/20 °C) [3]
Refractive Index 1.43 [2]

Occupational Exposure Limits No specific exposure

[4105]

(OELs) standards are available.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 2,2-
Dimethylhexanoic acid. The following diagram illustrates the relationship between the
chemical's hazards and the recommended PPE.

Figure 1. Hazard-Based PPE Selection for 2,2-Dimethylhexanoic Acid
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Caption: Figure 1 illustrates the direct countermeasures provided by specific PPE and
engineering controls against the primary hazards of 2,2-Dimethylhexanoic acid.
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Detailed PPE Specifications:

o Eye and Face Protection: Always wear chemical splash goggles that meet EN 166 or NIOSH
standards. For operations with a higher risk of splashing, a face shield should be used in
addition to goggles.

e Skin Protection:

o Gloves: Use chemical-resistant gloves, such as nitrile or butyl rubber. Inspect gloves for
any signs of degradation or puncture before use and dispose of contaminated gloves

properly.

o Protective Clothing: Wear a chemically resistant apron or a lab coat. For larger quantities
or more hazardous operations, a full chemical suit may be necessary.

» Respiratory Protection: Handle 2,2-Dimethylhexanoic acid in a well-ventilated area,
preferably within a chemical fume hood.[2] If a fume hood is not available or if there is a risk
of exceeding exposure limits, use a NIOSH-approved respirator with an appropriate cartridge
for organic vapors.

Operational and Disposal Plans

Adherence to a strict operational workflow is crucial for safety. The following diagram outlines
the step-by-step process for handling 2,2-Dimethylhexanoic acid from preparation to
disposal.
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Figure 2. Safe Handling Workflow for 2,2-Dimethylhexanoic Acid
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Caption: Figure 2 provides a procedural workflow for the safe handling of 2,2-
Dimethylhexanoic acid, encompassing all stages from initial preparation to final disposal.

Experimental Protocols

General Handling Procedures:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that a
safety shower and eyewash station are readily accessible.[6] Prepare your workspace in a
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designated area, preferably within a chemical fume hood.

e Handling:

[e]

Wear the appropriate PPE as detailed above.

o

When transferring or pouring, do so slowly and carefully to avoid splashing.

[¢]

Keep containers tightly closed when not in use.[2]

[¢]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
bases and oxidizing agents.[2][7] Use corrosive-resistant containers for storage.[3]

e Spill Response:

o In case of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain
it.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
o Do not allow the chemical to enter drains or waterways.[7][8]

o First Aid:

o

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of water for at least 15 minutes.[2] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[2][8]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Disposal Plan:

» All waste containing 2,2-Dimethylhexanoic acid must be treated as hazardous waste.
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o Collect waste in a clearly labeled, sealed, and compatible container.

o Dispose of the waste through a licensed professional waste disposal service in accordance
with all local, state, and federal regulations.[2][3][8] Do not dispose of it down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.tcichemicals.com/BE/en/sds/D2809_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D2809
https://static.cymitquimica.com/products/IN/pdf/sds-DA00K2PE.pdf
https://www.benchchem.com/product/b155519?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/163217
https://pubchem.ncbi.nlm.nih.gov/compound/163217
https://www.tcichemicals.com/BE/en/sds/D2809_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D2809
https://www.tcichemicals.com/IN/en/p/D2809
https://www.chemicalbook.com/msds/2-2-dimethylhexanoic-acid.htm
https://www.industrialchemicals.gov.au/sites/default/files/Hexanoic%20acid,%20dimethyl-,%20lead(2+)%20salt,%20basic_Human%20health%20tier%20II%20assessment.pdf
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC118525000&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA00K2PE.pdf
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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